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Cat. No.: B050729 Get Quote

Technical Support Center: Managing
AlH3(NMe2Et)
This guide provides essential safety information, troubleshooting advice, and detailed protocols

for researchers, scientists, and drug development professionals working with the pyrophoric

reagent Aluminum Hydride-N,N-dimethylethylamine complex (AlH3(NMe2Et)).

Frequently Asked Questions (FAQs)
Q1: What is AlH3(NMe2Et) and why is it considered pyrophoric?

A1: AlH3(NMe2Et) is a chemical complex of aluminum hydride and N,N-dimethylethylamine.[1]

[2] Aluminum hydride itself is a powerful reducing agent that is highly reactive.[3][4] The term

"pyrophoric" means that this substance can ignite spontaneously upon contact with air or

moisture.[5][6][7] This reactivity is a significant hazard that requires specific handling

procedures to prevent fires and explosions.[8]

Q2: What are the primary hazards associated with AlH3(NMe2Et)?

A2: The primary hazards include:

Pyrophoricity: Spontaneous ignition on exposure to air and/or moisture.[5][7]
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Water Reactivity: Violent reaction with water, releasing flammable hydrogen gas, which can

also ignite.[7][9] Using a CO2 extinguisher on a hydride fire can lead to the formation of

explosive methane and ethane gases.[3][4]

Corrosivity: Causes severe skin burns and eye damage upon contact.[7]

Spontaneous Decomposition: The parent compound, aluminum hydride, can decompose

spontaneously and sometimes explosively, especially when heated.[3][4]

Incompatibility: Forms explosive mixtures with certain compounds like tetrazole derivatives.

[3][4][10]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling this reagent?

A3: A stringent PPE protocol is essential for safety. This includes:

Eye Protection: Chemical splash goggles and a face shield are required.[5][6][11][12]

Standard prescription glasses do not offer adequate protection.[5][12][13]

Body Protection: A fire-resistant lab coat, preferably made of Nomex, must be worn and fully

buttoned.[5][6][11][12]

Hand Protection: Double-gloving with nitrile gloves is a common practice for small quantities.

For larger amounts, flame-resistant outer gloves over chemically resistant inner gloves are

recommended.[6][11]

Clothing and Footwear: Wear long pants and fully enclosed shoes.[5][6][12] Avoid wearing

synthetic clothing, which can melt and cause severe burns.[11][14]

Q4: How should AlH3(NMe2Et) be stored?

A4: Proper storage is critical to prevent accidents. Store AlH3(NMe2Et) under an inert

atmosphere, such as nitrogen or argon.[4][11] The container must be tightly sealed to prevent

any contact with air or moisture.[3] It should be stored in a cool, dry, well-ventilated area away

from heat sources and incompatible materials like flammable solvents, acids, and oxidizers.[3]

[9][11]
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Q5: Can I work alone when using this reagent?

A5: No. Never work alone when handling pyrophoric reagents.[11][13] A second person must

be present and aware of the procedure and emergency protocols. This ensures a rapid and

effective response in case of a fire or spill.

Troubleshooting Guides
Problem: I observed smoke or a spark when transferring the reagent with a syringe.

Immediate Action: This indicates a leak and exposure to air. Keep the needle tip submerged

in the reagent or inert solvent if possible. If you can safely and quickly complete the transfer

to the reaction flask (under an inert atmosphere), do so. If the situation appears unsafe,

slowly and carefully withdraw the syringe and discharge the contents into a flask containing

an unreactive solvent like heptane for later quenching.

Root Cause Analysis: The smoke or spark was likely caused by a poor seal in the syringe, a

leak in the inert gas setup, or a faulty septum on the reagent bottle.

Prevention: Always ensure your glassware is dry and your system is properly purged with an

inert gas. Inspect syringes for leaks and use a new, well-fitting septum on the reagent bottle.

Performing a "dry run" with an unreactive solvent can help identify leaks in your setup.[11]

Problem: The septum on my reagent bottle is leaking.

Immediate Action: If the bottle is still under an inert atmosphere, carefully wrap the neck and

septum with Parafilm or electrical tape to create a temporary seal. Place the bottle in a

secondary container.

Root Cause Analysis: Septa can degrade after multiple punctures. Using a wider gauge

needle can also damage the septum.

Prevention: Use the Sure/Seal™ packaging system, which is designed for multiple uses with

proper technique.[11] When piercing the septum, use a needle of an appropriate gauge and

apply a small amount of silicone grease to the septum to help it reseal. Keep track of the

number of times a septum has been punctured and replace it when necessary.
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Problem: My reaction is unexpectedly exothermic after adding AlH3(NMe2Et).

Immediate Action: Immediately alert your lab partner. Ensure the reaction flask is in a cooling

bath (e.g., ice water) to manage the temperature.[12] Be prepared for a potential increase in

pressure and have appropriate venting measures in place. If the reaction becomes

uncontrollable, evacuate the fume hood and the immediate area, and follow your facility's

emergency procedures.

Root Cause Analysis: This could be due to adding the reagent too quickly, impurities in the

starting materials, or residual moisture in the apparatus.

Prevention: Always add pyrophoric reagents slowly and in a controlled manner, monitoring

the reaction temperature closely. Ensure all glassware is oven- or flame-dried and cooled

under an inert atmosphere before use. Use pure, dry solvents and reagents.

Problem: A small spill occurred in the fume hood.

Immediate Action: Alert others in the lab.[12] Have a fire extinguisher (ABC dry powder type)

nearby.[13] Do NOT use water or a CO2 extinguisher.[4][13]

Cleanup Protocol: Use a non-combustible absorbent material like powdered lime (calcium

oxide) or dry sand to completely cover and smother the spill.[8][12][13] This will prevent it

from igniting. Once covered, carefully and slowly add a less reactive alcohol like isopropanol

to quench the reagent.[12] After the reaction ceases, collect the residue in a designated

container for hazardous waste disposal.[12]

Data Presentation
Table 1: Physical and Safety Properties of AlH3(NMe2Et)
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Property Value Source

Molecular Formula C4H14AlN [2]

Molecular Weight 103.142 g/mol [2]

Density 0.837 g/mL at 25°C [2]

Boiling Point 50-55°C at 0.05 mm Hg [2]

Melting Point 15°C [2]

Flash Point -4°F (-20°C) [2]

| Hazard Codes | F (Flammable), C (Corrosive) |[2] |

Experimental Protocols
Protocol 1: Safe Handling and Transfer of AlH3(NMe2Et) via Syringe

Preparation:

Ensure all necessary PPE is worn correctly.[5][11]

Work within a certified fume hood with the sash at the lowest possible position.[5][13]

Remove all flammable and unnecessary materials from the fume hood.[14]

Ensure a Class ABC or D fire extinguisher, powdered lime, and safety shower/eyewash

are accessible.[5][12][13]

Assemble and flame- or oven-dry all glassware. Cool under a positive pressure of inert

gas (Nitrogen or Argon).

Inert Gas Purge:

Secure the AlH3(NMe2Et) reagent bottle in the fume hood.

Insert a needle connected to an inert gas line (with a bubbler outlet to monitor pressure)

through the septum to create a positive pressure.
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Syringe Transfer:

Select a clean, dry syringe with a needle that is long enough to reach the liquid.

Purge the syringe with inert gas 3-5 times.

With the bottle under positive inert gas pressure, insert the syringe needle through the

septum into the liquid.

Slowly draw the desired volume of reagent into the syringe. It's helpful to pull a small

amount of inert gas into the syringe after the liquid to prevent drips.

Withdraw the syringe and quickly insert it into the septum of the prepared reaction flask

(also under a positive inert gas atmosphere).

Add the reagent to the reaction mixture slowly and dropwise, paying close attention to any

temperature changes.

Cleanup:

Rinse the syringe and needle immediately by drawing up an unreactive solvent (e.g.,

toluene or heptane) and discharging it into a separate flask for quenching. Repeat this

rinse three times.

The rinsed syringe can then be carefully disassembled and washed.

Protocol 2: Quenching and Disposal of Excess AlH3(NMe2Et)

Preparation:

Perform this procedure in a fume hood. Wear appropriate PPE.

Place the flask containing the excess reagent (diluted in an unreactive solvent like

toluene) in an ice water bath to control the temperature.[12]

Initial Quenching:
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Using an addition funnel, slowly and dropwise add a less reactive alcohol, such as

isopropanol, to the stirred solution.[12] Vigorous gas evolution (hydrogen) will occur.

Maintain a slow addition rate to keep the reaction under control.

Secondary Quenching:

Once the addition of isopropanol is complete and the initial vigorous reaction has

subsided, switch to a more reactive alcohol like methanol.[12] Add the methanol dropwise

to quench any remaining reactive hydride.

Final Hydrolysis:

After all gas evolution has ceased, very slowly and cautiously add water dropwise to

ensure all pyrophoric material has been neutralized.[12]

Disposal:

Neutralize the resulting solution (if necessary) and dispose of it as hazardous chemical

waste according to your institution's guidelines.

Visualizations
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1. Preparation Phase

2. Transfer Phase

3. Cleanup Phase

Don PPE:
Fire-Resistant Lab Coat,

Goggles, Face Shield, Gloves

Prepare Fume Hood:
Clear Clutter, Lower Sash

Verify Safety Equipment:
Extinguisher, Lime, Shower/Eyewash

Assemble & Dry Glassware
Under Inert Gas

Establish Positive
Inert Gas Pressure
in Reagent Bottle

Purge Syringe
with Inert Gas

Withdraw Reagent
into Syringe

Transfer Reagent Slowly
to Reaction Flask

Rinse Syringe with
Inert Solvent

Quench Rinse Solvent
and Excess Reagent

Dispose of Waste
Properly

Clean Glassware

Click to download full resolution via product page

Caption: Workflow for the safe handling and transfer of AlH3(NMe2Et).
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Spill Occurs

Alert Coworkers
& Assess Size

Is there a fire?

Evacuate & Call
Emergency Services

Yes

No Immediate Fire

No

Use ABC Extinguisher
(if trained & safe)

If small & contained

Smother Spill with
Powdered Lime or Sand

Slowly Add Isopropanol
to Quench

Collect Residue for
Hazardous Waste Disposal

Cleanup Complete

Click to download full resolution via product page

Caption: Decision tree for responding to an AlH3(NMe2Et) spill.
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Begin Quenching

Dilute Reagent in Toluene
Place in Ice Bath

Slowly Add Isopropanol
(Less Reactive)

Gas Evolution
Ceased?

No, Continue Adding

Slowly Add Methanol
(More Reactive)

Yes

Gas Evolution
Ceased?

No, Continue Adding

Cautiously Add Water
Dropwise

Yes

Reaction Complete?

No, Continue Adding

Neutralize & Dispose
as Hazardous Waste

Yes

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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